5-Benzyl-1-(5-benzyl-2-sulfanylidene-1,3,5-triazinan-1-yl)-1,3,5-triazinane-2-thione

Specification

• Molecular Formula: C20H24N6S2
• Molecular Weight: 412.6 g/mol
• IUPAC Name: 5-benzyl-1-(5-benzyl-2-sulfanylidene-1,3,5-triazinan-1-yl)-1,3,5-triazinane-2-thione
• Standard InChI: InChI=1S/C20H24N6S2/c27-19-21-13-23(11-17-7-3-1-4-8-17)15-25(19)26-16-24(14-22-20(26)28)12-18-9-5-2-6-10-18/h1-10H,11-16H2,(H,21,27)(H,22,28)
• Standard InChI Key: SLZQVNZWJJOMKJ-UHFFFAOYSA-N
• Canonical SMILES: C1NC(=S)N(CN1CC2=CC=CC=C2)N3CN(CNC3=S)CC4=CC=CC=C4

Introduction

5-Benzyl-1-(5-benzyl-2-sulfanylidene-1,3,5-triazinan-1-yl)-1,3,5-triazinane-2-thione is a complex organic compound belonging to the class of triazinanes. It is characterized by its unique structural features, including multiple benzyl groups and thione functionalities, which contribute to its potential biological activity and chemical reactivity.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves several steps, including reactions with benzylamine and carbon disulfide. The process requires careful control of temperature and reaction time to optimize yield and purity. Advanced techniques such as chromatography may be employed for purification.

Biological Activity and Potential Applications

Research indicates that 5-Benzyl-1-(5-benzyl-2-sulfanylidene-1,3,5-triazinan-1-yl)-1,3,5-triazinane-2-thione exhibits significant biological activity, making it a candidate for drug development, particularly as an enzyme inhibitor. It has been investigated for its potential anticancer properties by interfering with key enzymes involved in cancer cell proliferation.

Mechanism of Action

The mechanism by which this compound exerts its effects likely involves interactions with specific molecular targets such as enzymes or receptors. The thione group participates in redox reactions, while the hydrophobic nature of benzyl groups enhances binding affinity to protein targets.

Comparison with Similar Compounds

Several compounds share structural similarities with 5-Benzyl-1-(5-benzyl-2-sulfanylidene-1,3,5-triazinan-1-yl)-1,3,5-triazinane-2-thione. These include:

Compound Name	Structural Features	Unique Aspects
1,3,5-Triazinane-2,4,6-trithione	Contains three thione groups	Lacks benzyl substituents
5,5'-Dibenzyl-1,1'-bi-1,3,5-triazinane	Lacks thione functionalities	Features a bi-triazinane core
Benzylamine Derivatives	Various amine structures with benzyl groups	Broader range of functionalization

The uniqueness of 5-Benzyl-1-(5-benzyl-2-sulfanylidene-1,3,5-triazinan-1-yl)-1,3,5-triazinane-2-thione lies in its combination of benzyl and thione functionalities, which confer distinct chemical reactivity and potential biological activity compared to these similar compounds.